Cas no 102872-47-9 (1H-Benzimidazole-1-ethanol,4-amino-)

1H-Benzimidazole-1-ethanol,4-amino- structure
102872-47-9 structure
Product Name:1H-Benzimidazole-1-ethanol,4-amino-
CAS No:102872-47-9
MF:C9H11N3O
MW:177.203141450882
CID:125323
PubChem ID:119081951
Update Time:2025-04-18

1H-Benzimidazole-1-ethanol,4-amino- Chemical and Physical Properties

Names and Identifiers

    • 1H-Benzimidazole-1-ethanol,4-amino-
    • 1-Benzimidazoleethanol,4-amino- (6CI)
    • 1-Benzimidazoleethanol,4-amino-(6CI)
    • 102872-47-9
    • 2-(4-amino-1H-benzo[d]imidazol-1-yl)ethanol
    • Inchi: 1S/C9H11N3O/c10-7-2-1-3-8-9(7)11-6-12(8)4-5-13/h1-3,6,13H,4-5,10H2
    • InChI Key: NMIVIUFRTHZAIH-UHFFFAOYSA-N
    • SMILES: OCCN1C=NC2C(=CC=CC1=2)N

Computed Properties

  • Exact Mass: 177.09033
  • Monoisotopic Mass: 177.09
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 176
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 64.1A^2
  • XLogP3: 0

Experimental Properties

  • PSA: 64.07
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